Cas no 40196-71-2 (2,4-Dibromo-3-methyl-5-phenylthiophene)

• Product Name: 2,4-Dibromo-3-methyl-5-phenylthiophene
• CAS No: 40196-71-2
• MF: C₁₁H₈Br₂S
• MW: 332.054220199585
• CID: 2825962
• PubChem ID: 901514
• Update Time: 2025-04-21

2,4-Dibromo-3-methyl-5-phenylthiophene Chemical and Physical Properties

Names and Identifiers

• DTXSID10358524
• 40196-71-2
• AI-942/13331466
• 2,4-Dibromo-3-methyl-5-phenylthiophene

• Inchi： 1S/C11H8Br2S/c1-7-9(12)10(14-11(7)13)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： CHGLLFAFVXHTSP-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(SC=1C1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 331.86930Da
• Monoisotopic Mass: 329.87135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 28.2Ų